Cas no 80143-71-1 (4-Fluoro-N-(4-methoxybenzyl)aniline)

• Product Name: 4-Fluoro-N-(4-methoxybenzyl)aniline
• CAS No: 80143-71-1
• MF: C₁₄H₁₄FNO
• MW: 231.265467166901
• CID: 1070828
• PubChem ID: 4590297
• Update Time: 2025-04-20

4-Fluoro-N-(4-methoxybenzyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(4-methoxybenzyl)aniline
• (1E)-1,2-bis(4-fluorophenyl)-1-azaethene
• 4,4'-Difluorobenzylideneaniline
• 4-fluorobenzylidene-4-fluoroaniline
• 4-fluoro-N-(4-fluorobenzylidene)aniline
• 4-fluoro-N-(4-fluorobenzylidene)benzenamine
• 4-fluoro-N-(4-methoxybenzyl)benzenamine
• 645133_ALDRICH
• AC1MC1J8
• N-(4-fluorophenyl)-4-methoxybenzenemethanamine
• N-(4-methoxybenzyl)-4-fluorobenzenamine
• SBB095391
• Z266481854
• Oprea1_556201
• 80143-71-1
• AKOS000240762
• N-(4-FLUOROPHENYL)-4-METHOXYBENZYLAMINE
• DTXSID301249179
• 4-fluoro-N-[(4-methoxyphenyl)methyl]aniline
• CS-0302813
• SB80735

• MDL： MFCD00017946
• Inchi： 1S/C14H14FNO/c1-17-14-8-2-11(3-9-14)10-16-13-6-4-12(15)5-7-13/h2-9,16H,10H2,1H3
• InChI Key： GSIXDRVRPADHPJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 231.105942232g/mol
• Monoisotopic Mass: 231.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų

4-Fluoro-N-(4-methoxybenzyl)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines